Cas no 115388-97-1 (Methyl β-L-Daunosamine Hydrochloride)

• Product Name: Methyl β-L-Daunosamine Hydrochloride
• CAS No: 115388-97-1
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• CID: 130747
• PubChem ID: 55250247
• Update Time: 2025-05-23

Methyl β-L-Daunosamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• b-L-lyxo-Hexopyranoside, methyl3-amino-2,3,6-trideoxy-, hydrochloride (9CI)
• Methyl β-L-Daunosamine Hydrochloride
• METHYL BETA-L-DAUNOSAMINIDE HYDROCHLORIDE
• Methyl β-L-Daunosami
• METHYL-BETA-L-DAUNOSAMINIDE HCL
• METHYL β-L-DAUNOSAMINIDE HYDROCHLORIDE
• Methylb-L-daunosaminideHCl
• Methyl-beta-L-daunosaminide
• daunosamine β-methyl glycoside
• Daunosamine beta-methyl glycoside
• DAUNOSAMINE BETA-METHYL GLYCOSIDE HYDROCHLORIDE
• Methyl 3-AMino-2,3,6-trideoxy-β-L-lyxohexopyranoside Hydrochloride
• (2S,3S,4S,6S)-4-Amino-6-methoxy-2-methyltetrahydro-2H-pyran-3-ol hydrochloride
• Methyl-beta-l-daunosaminideHCl
• Methyl
• Methyl b-L-daunosaminide HCl
• (2S,3S,4S,6S)-4-amino-6-methoxy-2-methyloxan-3-ol;hydrochloride
• W-200881
• 115388-97-1
• A-L-Daunosamine Hydrochloride
• MFCD00270034
• AKOS006271932
• (2S,3S,4S,6S)-4-AMINO-6-METHOXY-2-METHYLOXAN-3-OL HYDROCHLORIDE

• Inchi： 1S/C7H15NO3.ClH/c1-4-7(9)5(8)3-6(10-2)11-4;/h4-7,9H,3,8H2,1-2H3;1H/t4-,5-,6-,7+;/m0./s1
• InChI Key： JVYGBUAXDCLPMP-VPHMISFWSA-N
• SMILES： Cl.O1[C@@H](C[C@@H]([C@@H]([C@@H]1C)O)N)OC

Computed Properties

• Exact Mass: 197.08200
• Monoisotopic Mass: 197.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Melting Point: 188-190°C
• Boiling Point: 300.6°C at 760 mmHg
• Flash Point: 135.6°C
• PSA: 64.71000
• LogP: 0.95820

Methyl β-L-Daunosamine Hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Methyl β-L-Daunosamine Hydrochloride

Methyl β-L-Daunosamine Hydrochloride (CAS No. 115388-97-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Methyl β-L-Daunosamine Hydrochloride (CAS No. 115388-97-1) is a significant compound in the field of medicinal chemistry, particularly in the development of anticancer agents. This compound is a derivative of daunosamine, a sugar moiety that plays a crucial role in the structure and function of anthracycline antibiotics. Anthracyclines are a class of drugs widely used in cancer therapy due to their potent antitumor activity.

The chemical structure of Methyl β-L-Daunosamine Hydrochloride is characterized by a methylated form of the daunosamine sugar, which is attached to a hydrochloride salt. This modification can influence the pharmacological properties of the compound, such as its solubility, stability, and bioavailability. The molecular formula of Methyl β-L-Daunosamine Hydrochloride is C₁₀H₁₄ClNO₅, and its molecular weight is approximately 263.67 g/mol.

In recent years, significant research has been conducted to understand the biological activities and potential therapeutic applications of Methyl β-L-Daunosamine Hydrochloride. One notable study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of various daunosamine derivatives, including Methyl β-L-Daunosamine Hydrochloride. The results indicated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional anthracyclines.

The mechanism of action of Methyl β-L-Daunosamine Hydrochloride is believed to involve DNA intercalation and topoisomerase II inhibition, similar to other anthracyclines. However, the methyl substitution on the daunosamine sugar may enhance its ability to penetrate cell membranes and interact with DNA more effectively. This property could potentially improve its therapeutic index and reduce side effects associated with traditional anthracyclines.

Beyond its antitumor activity, Methyl β-L-Daunosamine Hydrochloride has also been investigated for its potential use in combination therapy. A study published in Cancer Research demonstrated that combining this compound with other chemotherapeutic agents, such as cisplatin or paclitaxel, can significantly enhance the efficacy of cancer treatment. The synergistic effects observed in these studies suggest that Methyl β-L-Daunosamine Hydrochloride could be a valuable addition to existing cancer treatment regimens.

In addition to its therapeutic applications, Methyl β-L-Daunosamine Hydrochloride has been studied for its potential as a lead compound in drug discovery. Researchers at several pharmaceutical companies are exploring ways to optimize its structure through chemical modifications to improve its pharmacokinetic properties and reduce toxicity. These efforts aim to develop more effective and safer anticancer drugs for clinical use.

The safety profile of Methyl β-L-Daunosamine Hydrochloride is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound has a favorable safety profile compared to other anthracyclines, with reduced cardiotoxicity and myelosuppression. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human patients.

In conclusion, Methyl β-L-Daunosamine Hydrochloride (CAS No. 115388-97-1) represents an important advancement in the field of medicinal chemistry and cancer therapy. Its unique chemical structure and biological activities make it a promising candidate for the development of new anticancer drugs. Ongoing research continues to explore its potential applications and optimize its properties for clinical use.